4-(Ethenesulfonyl)-2-(trifluoromethyl)benzonitrile
Overview
Description
The compound “4-(Ethenesulfonyl)-2-(trifluoromethyl)benzonitrile” appears to contain a trifluoromethyl group, a nitrile group, and an ethenesulfonyl group attached to a benzene ring. The trifluoromethyl group is often used in pharmaceuticals, agrochemicals, and materials due to its unique properties .
Chemical Reactions Analysis
The chemical reactions of this compound would likely be influenced by the trifluoromethyl, nitrile, and ethenesulfonyl groups. For example, the trifluoromethyl group is known to undergo various reactions including nucleophilic substitution and addition reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, trifluoromethyl groups are known to increase the stability and lipophilicity of compounds .Scientific Research Applications
High Voltage Lithium Ion Batteries
- Application: 4-(Trifluoromethyl)-benzonitrile is used as an electrolyte additive for lithium nickel manganese oxide cathodes in high voltage lithium ion batteries. This additive significantly improves cyclic stability and capacity retention (Huang et al., 2014).
Medicinal Chemistry
- Application: Derivatives of 4-(Ethenesulfonyl)-2-(trifluoromethyl)benzonitrile have been used in the synthesis of nonsteroidal androgen receptor antagonists for treating conditions like androgenetic alopecia (Li et al., 2008).
Synthesis Methodologies
- Application: An intermediate for the synthesis of bicalutamide, a prominent anti-cancer drug, was synthesized from related compounds like 4-Amino-2-(trifluoromethyl)benzonitrile (Zhang Tong-bin, 2012).
- Application: The iodination of related compounds like 4-fluoro-2-(trifluoromethyl)benzonitrile via C–H lithiation under continuous flow conditions was studied, showing the potential for innovative synthetic pathways (Dunn et al., 2018).
Material Science
- Application: Compounds like 4-[2-(2-pyridyl)ethenyl]benzonitrile have been used in the creation of fluorescent emission tuning of cadmium coordination polymers, demonstrating applications in materials science (Zhang et al., 2003).
properties
IUPAC Name |
4-ethenylsulfonyl-2-(trifluoromethyl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6F3NO2S/c1-2-17(15,16)8-4-3-7(6-14)9(5-8)10(11,12)13/h2-5H,1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GQUDCTVMIJTTOO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CS(=O)(=O)C1=CC(=C(C=C1)C#N)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6F3NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![1-(3-Bromophenyl)-4-oxo-1,4-dihydro-[1,8]naphthyridine-3-carboxylic acid](/img/structure/B1370929.png)
